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Compound of Interest

Compound Name: 1-Benzothien-7-ylboronic acid

Cat. No.: B1286102 Get Quote

Essential Safety and Handling Guide for 1-
Benzothien-7-ylboronic Acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1-Benzothien-7-ylboronic acid. Adherence to these

procedures is essential for ensuring personal safety and proper management of this chemical

in a laboratory setting.

Chemical Identifier:

Name: 1-Benzothien-7-ylboronic acid

CAS Number: 628692-17-1

Molecular Formula: C₈H₇BO₂S

Hazard Summary: 1-Benzothien-7-ylboronic acid is classified as a hazardous substance.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation[1].
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Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 1-Benzothien-7-ylboronic acid. The following table summarizes the required

equipment.

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting chemical safety

goggles. A face shield is

recommended when there is a

risk of splashing.[2][3]

To protect eyes from dust and

splashes, which can cause

serious irritation[4].

Skin Protection

Chemically resistant gloves

(e.g., nitrile). A flame-resistant

lab coat, fully buttoned, along

with long pants and closed-toe

shoes.[4][2][5]

To prevent skin contact, which

can cause irritation[4].

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) should be used if dust

or aerosols are generated.[4]

[3][5]

To prevent inhalation of dust,

which may cause respiratory

tract irritation[5].

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1-Benzothien-7-ylboronic acid is critical for safety and to

maintain the integrity of the compound.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[4]

All work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood[2].

The work area must be clean and free of clutter.
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2. Handling:

Don all required PPE as outlined in the table above before handling the chemical.

Avoid the formation and inhalation of dust and aerosols[2]. Use appropriate tools, such as a

spatula, for transfers.

Use non-sparking tools to prevent ignition from electrostatic discharge[2].

Keep the container of 1-Benzothien-7-ylboronic acid tightly closed when not in use.

Avoid contact with skin and eyes[2].

3. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn[4][5].

Clean the work area to remove any residual chemical.

Remove and properly dispose of contaminated PPE.

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is crucial.
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Incident First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention[3].

Skin Contact

Remove contaminated clothing and shoes

immediately. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation occurs[3][6].

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention[3]

[6].

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek medical

attention[3].

Small Spill

Evacuate non-essential personnel. Wearing

appropriate PPE, cover the spill with an inert

absorbent material (e.g., sand, vermiculite).

Carefully sweep or scoop the material into a

labeled, sealed container for hazardous waste

disposal. Avoid raising dust[4].

Disposal Plan
All waste containing 1-Benzothien-7-ylboronic acid must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Waste Collection:

Collect all chemical waste, including contaminated PPE and absorbent materials, in a

designated, labeled, and sealed container for hazardous waste[4].
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Do not pour waste down the drain[4].

Empty Containers:

Thoroughly empty all contents from the original container.

The first rinse of the container must be collected and disposed of as hazardous waste. For

highly toxic chemicals, the first three rinses must be collected[7].

After proper rinsing and air-drying, the container may be disposed of or recycled according

to institutional protocols.

Hierarchy of Controls
The following diagram illustrates the hierarchy of controls to be implemented when working with

1-Benzothien-7-ylboronic acid, from most to least effective.
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Hierarchy of Controls for Chemical Handling

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Goggles, Gloves, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for handling 1-Benzothien-7-ylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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